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Compound of Interest

Compound Name: RG-12915

Cat. No.: B1680578 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for

investigating the potential off-target effects of RG-12915.

Frequently Asked Questions (FAQs)
Q1: What is the known primary target of RG-12915?

RG-12915 is a potent and selective antagonist of the 5-hydroxytryptamine-3 (5-HT3) receptor.

[1] Its primary therapeutic action is attributed to the inhibition of this receptor, which is involved

in emesis (vomiting).[1]

Q2: Is there any published data on the off-target activity of RG-12915?

Yes, an early study investigated the selectivity of RG-12915 against a limited panel of

receptors. The findings indicate that RG-12915 has a high degree of selectivity for the 5-HT3

receptor.[1]

Q3: What experimental approaches can be used to comprehensively profile the off-target

effects of RG-12915?

To build a comprehensive off-target profile for RG-12915, a multi-pronged approach is

recommended, including:

Broad Panel Kinase Profiling: To assess interactions with a wide range of kinases.
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Receptor Binding Assays: To screen against a diverse panel of G-protein coupled receptors

(GPCRs), ion channels, and other receptors.

Cellular Thermal Shift Assay (CETSA): To identify direct target engagement and off-target

binding within a cellular context.[2][3][4][5][6]

Quantitative Data Summary
The following table summarizes the known binding affinities of RG-12915. Researchers are

encouraged to generate more extensive data using modern profiling platforms.

Target Assay Type IC50 Value Reference

5-HT3 Receptor Radioligand Binding 0.16 nM [1]

Alpha-1 Adrenergic

Receptor
Radioligand Binding > 1 µM [1]

Alpha-2 Adrenergic

Receptor
Radioligand Binding > 1 µM [1]

Beta Adrenergic

Receptor
Radioligand Binding > 1 µM [1]

5-HT1 Receptor Radioligand Binding > 1 µM [1]

5-HT2 Receptor Radioligand Binding > 1 µM [1]

Cholinergic-

Muscarinic Receptor
Radioligand Binding > 1 µM [1]

Signaling Pathway and Experimental Workflows
To visualize the known on-target pathway and the experimental approaches to identify off-

target effects, the following diagrams are provided.
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Caption: On-target 5-HT3 receptor signaling pathway and mechanism of RG-12915 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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